Cas no 1807097-70-6 (3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1807097-70-6
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4874010
• Update Time: 2025-06-27

3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-2-4-3(7(11)12)1-5(10)13-6(4)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： IIMOWLCESNTYEY-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=NC(=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid

3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807097-70-6): A Comprehensive Overview

3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807097-70-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid is composed of a pyridine ring substituted with a bromomethyl group, a chlorine atom, and a difluoromethyl group, along with a carboxylic acid functional group. These substituents confer specific chemical properties that make the compound highly valuable for synthetic transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex structure of this compound. For instance, palladium-catalyzed coupling reactions have been successfully employed to introduce the bromomethyl and difluoromethyl groups onto the pyridine ring, followed by carboxylation to form the final product.

In the realm of medicinal chemistry, 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid has been explored for its potential as a lead compound in drug discovery. The presence of the bromomethyl and difluoromethyl groups imparts unique pharmacological properties, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing drug candidates for improved bioavailability and reduced toxicity.

Several studies have investigated the biological activities of 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid. One such study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively blocked the enzyme's catalytic site, leading to a significant reduction in tumor growth in vitro and in vivo models.

Beyond its medicinal applications, 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid has also shown promise in agrochemical research. The compound's structural features make it an attractive candidate for developing new herbicides and pesticides. Preliminary studies have demonstrated that it possesses strong herbicidal activity against various weed species, while exhibiting low toxicity to non-target organisms. This dual functionality makes it a valuable tool for sustainable agriculture practices.

The physicochemical properties of 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid have been extensively characterized. The compound is known to be stable under standard laboratory conditions and can be stored at room temperature without significant degradation. Its solubility profile is favorable for both aqueous and organic solvents, making it suitable for various synthetic protocols and biological assays.

In conclusion, 3-(Bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807097-70-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and optimization. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents and agricultural products.